Cas no 136284-47-4 (1H-Benzimidazole-7-carboxylicacid, 2-butyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-)

• Product Name: 1H-Benzimidazole-7-carboxylicacid, 2-butyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• CAS No: 136284-47-4
• MF: C₂₆H₂₄N₆O₂
• MW: 452.507764816284
• CID: 159088
• PubChem ID: 3025727
• Update Time: 2025-04-19

1H-Benzimidazole-7-carboxylicacid, 2-butyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxylicacid, 2-butyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-
• 1H-Benzimidazole-7-carboxylicacid, 2-butyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methy...
• 2-butyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
• 2-butyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzoimidazole -4-carboxylic acid
• 2-butyl-1-{[2'-(2H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-benzimidazole-7-carboxylic acid
• CV 11194
• 2-Butyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid
• DTXSID70159756
• SCHEMBL905714
• SCHEMBL12787593
• 1H-Benzimidazole-7-carboxylic acid, 2-butyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-
• 2-Butyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-benzoimidazole-4-carboxylic acid(CV11194)
• 2-Butyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
• CV-11194
• 2-Butyl-1-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-benzimidazole-7-carboxylic acid
• CHEMBL48242
• FLOKGHWIQFCIJW-UHFFFAOYSA-N
• BDBM50044402
• 2-Butyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]benzoimidazole-4-carboxylic acid
• 2-Butyl-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]benzimidazole-7-carboxylic acid
• 136284-47-4
• L005054

• Inchi： 1S/C26H24N6O2/c1-2-3-11-23-27-22-10-6-9-21(26(33)34)24(22)32(23)16-17-12-14-18(15-13-17)19-7-4-5-8-20(19)25-28-30-31-29-25/h4-10,12-15H,2-3,11,16H2,1H3,(H,33,34)(H,28,29,30,31)
• InChI Key： FLOKGHWIQFCIJW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N(CC1C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=1)C(CCCC)=N2)=O

Computed Properties

• Exact Mass: 452.19632
• Monoisotopic Mass: 452.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 772.1°Cat760mmHg
• Flash Point: 420.8°C
• Refractive Index: 1.703
• PSA: 109.58